1-Undecen-4-ol

• Molecular Formula: C11H22O
• Molecular Weight: 170.29 g/mol
• IUPAC Name: undec-1-en-4-ol
• InChI: InChI=1S/C11H22O/c1-3-5-6-7-8-10-11(12)9-4-2/h4,11-12H,2-3,5-10H2,1H3
• InChI Key: NCDKMTFVFSSJEX-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC(CC=C)O

Description

1-Undecen-4-ol is a useful research compound. Its molecular formula is C11H22O and its molecular weight is 170.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1.2 mL (7.8 mmol) of octanal in 30 mL of ether was added 15.6 mL of a 1.0 M solution of allylmagnesium bromide in ether. The reaction was allowed to stir at room temperature for 18 h and then quenched with saturated NH4Cl. The product was extracted with ether (2×20 mL), dried over Na2SO4 and filtered. The solvent was removed under reduced pressure and the remaining residue was purified by flash chromatography to give 0.79 g (60%) of the allylic alcohol. 1H NMR (400 MHz, CDCl3) δ 5.80-5.70 (m, 1H), 5.04-4.99 (m, 2H), 3.53 (m, 1H), 2.52 (br s, 1H), 2.20-2.05 (m, 2H), 1.381-34 (m, 2H), 1.25-1.15 (m, 10H), 0.80 (t, J=7.1 Hz, 3H); 13C NMR (400 MHz, CDCl3) δ 133.6, 116.3, 70.6, 42.5, 37.5, 32.7, 30.6, 30.2, 26.7, 23.7, 15.2.